
Technical Guide: (¹³C₃)Propane-1,2,3-triol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (~13~C_3_)Propane-1,2,3-triol

Cat. No.: B120658 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(¹³C₃)Propane-1,2,3-triol, also known as ¹³C₃-labeled glycerol, is a stable isotope-labeled form

of glycerol. It is a powerful tool in metabolic research, particularly in the field of ¹³C Metabolic

Flux Analysis (MFA). By replacing the standard ¹²C carbon atoms with the heavier, non-

radioactive ¹³C isotope, researchers can trace the metabolic fate of glycerol through various

biochemical pathways. This allows for the precise quantification of metabolic fluxes and

provides deep insights into cellular physiology and disease states. This guide provides a

comprehensive overview of its properties, applications, and detailed experimental protocols.

Chemical and Physical Properties
The fundamental properties of (¹³C₃)Propane-1,2,3-triol are summarized in the table below. The

incorporation of three ¹³C atoms results in a higher molecular weight compared to its unlabeled

counterpart.
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Property Value Reference

CAS Number 63346-81-6 [1][2]

Molecular Formula ¹³C₃H₈O₃ [1][2]

Molecular Weight 95.07 g/mol [1][2]

IUPAC Name (1,2,3-¹³C₃)propane-1,2,3-triol [1]

Synonyms
Glycerol-¹³C₃, 1,2,3-

Propanetriol-¹³C₃
[1]

Purity Typically ≥98% [2]

Isotopic Enrichment Typically ≥99 atom % ¹³C

Metabolic Pathway and Applications
(¹³C₃)Propane-1,2,3-triol serves as a valuable tracer for central carbon metabolism. Once

introduced into a biological system, it is phosphorylated to glycerol-3-phosphate, which is then

oxidized to dihydroxyacetone phosphate (DHAP), a key intermediate in glycolysis. By tracking

the distribution of the ¹³C label in downstream metabolites, researchers can elucidate the

activity of several critical pathways.

Key Applications:

Metabolic Flux Analysis (MFA): Quantifying the rates of metabolic reactions within a cell to

understand cellular physiology.

Gluconeogenesis: Tracing the pathway of glycerol to glucose synthesis, particularly in

tissues like the liver.

Glycolysis and the Pentose Phosphate Pathway: Determining the relative fluxes through

these core metabolic pathways.

Glycerolipid Synthesis: Investigating the dynamics of lipid metabolism.

Drug Development: Evaluating the mechanism of action of therapeutic agents that target

metabolic pathways.
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Below is a diagram illustrating the entry of (¹³C₃)Propane-1,2,3-triol into central carbon

metabolism.
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Labeled Cell Culture

Wash with ice-cold PBS

Add ice-cold 80% Methanol

Scrape cells on dry ice

Vortex and Incubate at -20°C

Centrifuge at 14,000 x g, 4°C

Collect supernatant
(Metabolite Extract)

Proceed to Analysis

 

Raw GC-MS Data
(Mass Isotopologue Distributions)

Natural Abundance Correction

Corrected Labeling Patterns

Computational Flux Modeling

Metabolic Flux Map

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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